![molecular formula C16H17NO5S B5778553 methyl (4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)acetate](/img/structure/B5778553.png)
methyl (4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)acetate
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Overview
Description
Methyl (4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)acetate, also known as MPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPA is a sulfonamide-based compound that has been synthesized using different methods. In
Mechanism of Action
Target of Action
The primary targets of “methyl (4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)acetate” are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of "this compound" . These factors may include pH, temperature, and the presence of other molecules in the environment.
Advantages and Limitations for Lab Experiments
Methyl (4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)acetate has several advantages for lab experiments, including its stability and solubility in various solvents. However, this compound has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of methyl (4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)acetate. One potential direction is the development of this compound-based drug delivery systems for the targeted delivery of drugs. Another potential direction is the development of this compound-based herbicides for use in agriculture. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a sulfonamide-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound can be synthesized using different methods and has been extensively studied for its potential applications in medicine, agriculture, and material science. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties, and has several advantages for lab experiments. However, further studies are needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
Methyl (4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)acetate can be synthesized using different methods, including the reaction of 4-hydroxyphenylacetic acid with 2-methylaniline to form 4-{[(2-methylphenyl)amino]sulfonyl}phenol. This compound is then reacted with methyl chloroacetate to form this compound. Another method involves the reaction of 4-chlorophenylacetic acid with 2-methylaniline to form 4-{[(2-methylphenyl)amino]sulfonyl}phenol, which is then reacted with methyl acetate to form this compound.
Scientific Research Applications
Methyl (4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)acetate has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use as a drug delivery system. In agriculture, this compound has been shown to exhibit herbicidal properties, making it a potential alternative to traditional herbicides. In material science, this compound has been studied for its potential use in the development of new materials.
properties
IUPAC Name |
methyl 2-[4-[(2-methylphenyl)sulfamoyl]phenoxy]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO5S/c1-12-5-3-4-6-15(12)17-23(19,20)14-9-7-13(8-10-14)22-11-16(18)21-2/h3-10,17H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBGACNVMIKZZMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)OCC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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